N-[1-(2,4-dichlorophenyl)ethyl]-3-nitrobenzenesulfonamide

• IUPAC Name: N-[1-(2,4-dichlorophenyl)ethyl]-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C14H12Cl2N2O4S/c1-9(13-6-5-10(15)7-14(13)16)17-23(21,22)12-4-2-3-11(8-12)18(19)20/h2-9,17H,1H3
• InChI Key: SHOYRFDZVULFHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)Cl)Cl)NS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C14H12Cl2N2O4S
• Molecular Weight: 375.2 g/mol

Description

N-[1-(2,4-dichlorophenyl)ethyl]-3-nitrobenzenesulfonamide is an organic compound characterized by the presence of dichlorophenyl, ethyl, nitro, and benzenesulfonamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2,4-dichlorophenyl)ethyl]-3-nitrobenzenesulfonamide typically involves the reaction of 2,4-dichlorophenylethylamine with 3-nitrobenzenesulfonyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

N-[1-(2,4-dichlorophenyl)ethyl]-3-nitrobenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can be oxidized to form sulfonic acids using strong oxidizing agents like potassium permanganate.

Substitution: The chlorine atoms on the phenyl ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Potassium permanganate, sulfuric acid.

Substitution: Amines, thiols, base (e.g., sodium hydroxide), organic solvents (e.g., dichloromethane).

Major Products Formed

Oxidation: Amines.

Reduction: Sulfonic acids.

Substitution: Substituted phenyl derivatives.

Scientific Research Applications

N-[1-(2,4-dichlorophenyl)ethyl]-3-nitrobenzenesulfonamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(2,4-dichlorophenyl)ethyl]-3-nitrobenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and physiological responses .

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-dichlorophenyl)-2-[6-methyl-2,4-dioxo-3-(thietan-3-yl)-1,2,3,4-tetrahydropyrimidin-1-yl]acetamide
• N-[1-(2,4-dichlorophenyl)ethyl]-N’-(3,4-dimethoxyphenyl)urea

Uniqueness

N-[1-(2,4-dichlorophenyl)ethyl]-3-nitrobenzenesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.